![molecular formula C19H13NO4 B8227325 3,3'-(Pyridine-2,6-diyl)dibenzoic acid](/img/structure/B8227325.png)
3,3'-(Pyridine-2,6-diyl)dibenzoic acid
Overview
Description
3,3'-(Pyridine-2,6-diyl)dibenzoic acid is a useful research compound. Its molecular formula is C19H13NO4 and its molecular weight is 319.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polybenzimidazole Membranes
3,3'-(Pyridine-2,6-diyl)dibenzoic acid is used in synthesizing polybenzimidazole (PBI) copolymers with high proton conductivity and anti-oxidative properties, useful in high-temperature proton exchange membrane fuel cells (HT-PEMFCs) (Sun et al., 2016).
Coordination Polymers and Catalysis
This compound is involved in creating coordination polymers like zinc(II), cadmium(II), and samarium(III) complexes, which have shown catalytic activities in Henry and Knoevenagel reactions (Karmakar et al., 2018).
Luminescence Sensing and Magnetic Properties
A tricarboxylic acid with a pyridine core, based on 3,3'-(Pyridine-2,6-diyl)dibenzoic acid, has been used to synthesize coordination polymers with applications in luminescence sensing and studying magnetic properties (Yan, Li, & Yong, 2020).
Pyridine-Containing Polybenzimidazole Membranes
This compound is essential in developing pyridine-containing polybenzimidazole membranes for high-temperature proton exchange membrane fuel cells, improving solubility and proton conductivity (Fang et al., 2016).
N-Heterocyclic Biscarbene and Complexes
In the field of organometallic chemistry, 3,3'-(Pyridine-2,6-diyl)dibenzoic acid derivatives have been used to synthesize N-heterocyclic biscarbene and its silver(I) complex derivative, showing stability and potential applications in coordination chemistry (Caballero et al., 2001).
Platinum on Pyridine-Polybenzimidazole Wrapped Carbon Nanotube Supports
This compound is utilized in synthesizing polybenzimidazole and pyridine-modified PBIs for wrapping carbon nanotubes as supports in high-temperature proton exchange membrane fuel cells (Kaewsai et al., 2016).
properties
IUPAC Name |
3-[6-(3-carboxyphenyl)pyridin-2-yl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13NO4/c21-18(22)14-6-1-4-12(10-14)16-8-3-9-17(20-16)13-5-2-7-15(11-13)19(23)24/h1-11H,(H,21,22)(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHLBZJSFGBPQQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=NC(=CC=C2)C3=CC(=CC=C3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3'-(Pyridine-2,6-diyl)dibenzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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